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Compound of Interest

Compound Name:
6-Quinoxalinecarboxylic acid, 2,3-

bis(bromomethyl)-

Cat. No.: B1495043 Get Quote

An In-depth Technical Guide to 6-Quinoxalinecarboxylic acid, 2,3-bis(bromomethyl)-

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of 6-Quinoxalinecarboxylic acid, 2,3-bis(bromomethyl)-, a heterocyclic

compound with significant potential in medicinal chemistry and drug development. This

document is intended for researchers, scientists, and professionals in the field of drug

discovery and organic synthesis.

Chemical and Physical Properties
6-Quinoxalinecarboxylic acid, 2,3-bis(bromomethyl)- is a solid, crystalline compound,

typically appearing as a white to light yellow powder.[1] It belongs to the quinoxaline class of

heterocyclic compounds, which are known for a wide range of biological activities.[2] The

presence of a carboxylic acid functional group and two reactive bromomethyl groups makes it a

versatile building block for the synthesis of more complex molecules.[3] This compound is

reported to have antibacterial properties.[4][5][6]

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C₁₁H₈Br₂N₂O₂ [1][6]

Molecular Weight 360.01 g/mol [1]

CAS Number 32602-11-2 [7]

Appearance
White to Light yellow powder to

crystal
[1]

Purity >97.0% (HPLC) [1]

Storage Temperature

Room Temperature

(Recommended <15°C in a

cool, dark place)

[8]

Solubility Soluble in DMSO (100 mg/mL) [4]

Table 2: Hazard and Safety Information
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Hazard Statement Precautionary Statement Source(s)

H314: Causes severe skin

burns and eye damage

P260: Do not breathe dusts or

mists
[8]

H290: May be corrosive to

metals

P280: Wear protective

gloves/protective clothing/eye

protection/face protection

[8]

P301 + P330 + P331: IF

SWALLOWED: Rinse mouth.

Do NOT induce vomiting.

[8]

P303 + P361 + P353: IF ON

SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

[8]

P304 + P340 + P310: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing. Immediately call

a POISON CENTER/doctor.

[8]

Synthesis and Experimental Protocols
The synthesis of 6-Quinoxalinecarboxylic acid, 2,3-bis(bromomethyl)- is achieved through

the condensation reaction of 3,4-diaminobenzoic acid with 1,4-dibromo-2,3-butanedione.[9]

This reaction is a standard method for the formation of the quinoxaline ring system.[2][3]

Experimental Protocol: Synthesis of 2,3-
bis(bromomethyl)quinoxaline derivatives
The following is a general procedure for the synthesis of 2,3-bis(bromomethyl)quinoxaline

derivatives, which can be adapted for the synthesis of 6-Quinoxalinecarboxylic acid, 2,3-
bis(bromomethyl)-.

Materials:
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Appropriately substituted 1,2-phenylenediamine (in this case, 3,4-diaminobenzoic acid)

1,4-dibromo-2,3-butanedione

Benzene (or a suitable solvent)

Procedure:

A mixture of the 1,2-phenylenediamine derivative (0.1 mole) and 1,4-dibromo-2,3-

butanedione (0.1 mole) is refluxed in benzene (200 mL) using a Dean-Stark trap for one

hour.[10]

The reaction mixture is then evaporated to dryness in vacuo.[10]

The residue is purified by flash chromatography on silica gel.[10]

Elution with a suitable solvent system (e.g., 15% hexane/chloroform for the parent

compound) affords the desired 2,3-bis(bromomethyl)quinoxaline derivative.[10]

The yields for this type of reaction are generally good, ranging from 69-93%.[9]
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Reactants

Reaction Conditions Product

3,4-diaminobenzoic acid

Reflux with
Dean-Stark Trap

1,4-dibromo-2,3-butanedione

Benzene 6-Quinoxalinecarboxylic acid,
2,3-bis(bromomethyl)-

6-Quinoxalinecarboxylic acid,
2,3-bis(bromomethyl)-

Methyl or Ethyl 6-Quinoxalinecarboxylate,
2,3-bis(bromomethyl)-

Esterification

Methanol or Ethanol
+ H₂SO₄ (cat.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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